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Compound of Interest

Compound Name: Chloropretadalafil

Cat. No.: B016198 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chloropretadalafil, with the CAS number 171489-59-1, is a key synthetic intermediate in the

production of Tadalafil, a potent and selective phosphodiesterase type 5 (PDE5) inhibitor.[1][2]

Tadalafil is widely used in the treatment of erectile dysfunction. The chemical structure of

Chloropretadalafil is foundational to the tetracyclic core of Tadalafil, making its synthesis and

characterization a critical aspect of Tadalafil's manufacturing process. This document provides

a comprehensive technical overview of Chloropretadalafil, including its chemical properties,

synthesis, and analytical characterization.

Chemical and Physical Properties
Chloropretadalafil is a white solid with the molecular formula C₂₂H₁₉ClN₂O₅ and a molecular

weight of 426.85 g/mol .[2][3] Its systematic IUPAC name is methyl (1R,3R)-1-(1,3-benzodioxol-

5-yl)-2-(2-chloroacetyl)-1,3,4,9-tetrahydropyrido[3,4-b]indole-3-carboxylate.[3]

Table 1: Physicochemical Properties of Chloropretadalafil
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Property Value Reference

CAS Number 171489-59-1 [3]

Molecular Formula C₂₂H₁₉ClN₂O₅ [2][3]

Molecular Weight 426.85 g/mol [2][3]

IUPAC Name

methyl (1R,3R)-1-(1,3-

benzodioxol-5-yl)-2-(2-

chloroacetyl)-1,3,4,9-

tetrahydropyrido[3,4-b]indole-

3-carboxylate

[3]

Appearance White Solid [1]

Melting Point 230-232 °C

Synthesis of Chloropretadalafil
The synthesis of Chloropretadalafil is a multi-step process, with a key step involving the

reaction of (1R,3R)-Methyl-1,2,3,4-tetrahydro-1-(3,4-methylenedioxyphenyl)-9H-pyrido[3,4-

b]indole-3-carboxylate with chloroacetyl chloride. This reaction introduces the chloroacetyl

group onto the nitrogen atom of the tetrahydro-β-carboline core structure.

Synthetic Workflow
The general workflow for the synthesis of Chloropretadalafil can be visualized as follows:
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(1R,3R)-Methyl-1,2,3,4-tetrahydro-1-
(3,4-methylenedioxyphenyl)-9H-pyrido[3,4-b]

indole-3-carboxylate

Acylation

Chloroacetyl Chloride

Chloropretadalafil
(CAS: 171489-59-1)

[M+H]⁺
m/z 427.1068

m/z 395.0786

-CH₂O

m/z 334.1074

-C₄H₄ClNO₂

m/z 262.0860

-C₄H₄O₂

m/z 135.0442

-C₈H₅N

Chloropretadalafil
(CAS: 171489-59-1) Cyclization Tadalafil
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4934616/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4934616/
https://pubmed.ncbi.nlm.nih.gov/31112851/
https://pubmed.ncbi.nlm.nih.gov/31112851/
https://pubmed.ncbi.nlm.nih.gov/31112851/
https://pubs.thesciencein.org/journal/index.php/jmc/article/download/a691/548/3203
https://www.benchchem.com/product/b016198#chloropretadalafil-cas-number-171489-59-1-details
https://www.benchchem.com/product/b016198#chloropretadalafil-cas-number-171489-59-1-details
https://www.benchchem.com/product/b016198#chloropretadalafil-cas-number-171489-59-1-details
https://www.benchchem.com/product/b016198#chloropretadalafil-cas-number-171489-59-1-details
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b016198?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

